Cas no 921481-84-7 (5-ethoxy-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-ethoxy-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 921481-84-7
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 6169248
• Update Time: 2025-05-19

5-ethoxy-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 5-ethoxy-3-(2-ethoxyethyl)-1-methyl-

• Inchi： 1S/C14H19N3O4/c1-4-20-9-8-17-13(18)11-10(21-5-2)6-7-15-12(11)16(3)14(17)19/h6-7H,4-5,8-9H2,1-3H3
• InChI Key： JSQNNVDXDIKBJZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCOCC)C(=O)C2=C(OCC)C=CN=C2N1C

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 459.5±55.0 °C(Predicted)
• pka: 3.09±0.20(Predicted)

Additional information on 5-ethoxy-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 5-ethoxy-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 921481-84-7)

The compound 5-ethoxy-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 921481-84-7) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This nitrogen-containing heterocycle has garnered attention due to its unique structural framework and potential biological activities. The presence of multiple functional groups, including ethoxy and methyl substituents, as well as the pyrido-pyrimidine core, makes it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of pyrido-pyrimidine derivatives in the development of novel therapeutic agents. These compounds often exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents in 5-ethoxy-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione contributes to its potential as a scaffold for drug discovery. The ethoxy and 2-ethoxyethyl groups introduce additional layers of complexity that can influence both the solubility and bioavailability of the compound.

In the realm of academic research, this compound has been explored for its potential role in modulating various biological pathways. For instance, studies suggest that pyrido-pyrimidine derivatives can interact with enzymes and receptors involved in signal transduction and cell proliferation. The structural features of 5-ethoxy-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione make it a candidate for further investigation in the context of kinases and other targets relevant to diseases such as cancer and neurodegeneration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity. Techniques such as cross-coupling reactions and cyclization processes are critical in constructing the pyrido-pyrimidine core. The introduction of ethoxy and 2-ethoxyethyl groups further complicates the synthetic route but also enhances the compound's pharmacological profile.

One of the most intriguing aspects of 5-ethoxy-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione is its potential application in addressing unmet medical needs. Current research is focused on understanding how structural modifications can improve biological activity. Computational modeling and high-throughput screening have been instrumental in identifying promising derivatives. These approaches allow researchers to predict how changes in the molecular structure will affect its interaction with biological targets.

The pharmacokinetic properties of this compound are also under scrutiny. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining its efficacy and safety. The presence of polar functional groups like ethoxy can influence solubility and permeability across biological membranes. Understanding these properties is essential for optimizing drug delivery systems and improving therapeutic outcomes.

In conclusion,5-ethoxy-3-(2-ethoxyethyl)-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 921481-84-7) represents a fascinating subject of study in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued research into this compound is likely to yield significant insights into disease mechanisms and lead to innovative treatments for various conditions.